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This guide provides an in-depth analysis of the spectroscopic data instrumental in the structural
elucidation of Rauvoyunine C, a picraline-type indole alkaloid. The information presented
herein is curated for researchers, scientists, and professionals in drug development, offering
not just the raw data but also insights into the experimental rationale and data interpretation
that are crucial for natural product chemistry and drug discovery.

Introduction to Rauvoyunine C

Rauvoyunine C is a naturally occurring indole alkaloid isolated from the aerial parts of
Rauvolfia yunnanensis, a plant species with a history in traditional medicine.[1][2] The
structural determination of novel compounds like Rauvoyunine C is a cornerstone of natural
product research, providing templates for new therapeutic agents. The elucidation of its
complex heterocyclic framework relies on a synergistic application of modern spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy. Understanding the nuances of these techniques and their
application is paramount for chemists aiming to isolate and identify new bioactive molecules.

The Structural Elucidation Workflow
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The journey from a crude plant extract to a fully characterized molecule like Rauvoyunine C
follows a meticulous and logical progression. This workflow ensures the purity of the isolated
compound and the accuracy of its structural assignment.
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Caption: A generalized workflow for the isolation and structural elucidation of natural products
like Rauvoyunine C.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique that provides information about the mass-
to-charge ratio (m/z) of a molecule, allowing for the determination of its molecular weight and
elemental composition. For Rauvoyunine C, this was a critical first step in its characterization.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of the purified Rauvoyunine C is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

¢ lonization: The sample is introduced into the mass spectrometer and ionized, typically using
electrospray ionization (ESI) for polar molecules like alkaloids. ESI is a soft ionization
technique that minimizes fragmentation, ensuring the observation of the molecular ion.
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e Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,
such as a Time-of-Flight (TOF) or Orbitrap analyzer. These instruments can measure m/z
values with high accuracy, enabling the determination of the elemental formula.

o Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at
different m/z values.

Data for Rauvoyunine C:

The high-resolution mass spectrum of Rauvoyunine C would have revealed a precise m/z
value for its molecular ion, from which its elemental formula, Cs2H3sN20s, was deduced.[2] This
information is fundamental for subsequent analysis of other spectroscopic data.

Infrared (IR) Spectroscopy

Infrared spectroscopy is utilized to identify the functional groups present in a molecule. The
absorption of infrared radiation excites molecular vibrations, and the frequencies of these
absorptions are characteristic of specific chemical bonds.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

o Sample Preparation: A small amount of the solid sample is typically mixed with potassium
bromide (KBr) and pressed into a thin pellet. Alternatively, a solution can be analyzed in a
suitable IR-transparent cell.

o Data Acquisition: The sample is placed in the beam of an FTIR spectrometer. The instrument
measures the absorption of infrared radiation over a range of wavelengths.

o Spectral Analysis: The resulting IR spectrum is a plot of transmittance or absorbance versus
wavenumber (cm~1). Specific absorption bands are then correlated with the presence of
particular functional groups.

Key IR Absorptions for Rauvoyunine C:
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Wavenumber (cm~?) Functional Group Vibrational Mode
1722 Carbonyl (C=0) Stretching
Multiple bands Aromatic and Alkene (C=C) Stretching
Multiple bands C-O Stretching
Multiple bands C-H (sp? and sp3) Stretching

Data is based on the reported IR spectrum for Rauvoyunine C.[2]

The prominent absorption at 1722 cm~1 is indicative of a carbonyl group, a key structural
feature of Rauvoyunine C.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen
framework of an organic molecule. A combination of one-dimensional (*H and *3C) and two-
dimensional (COSY, HSQC, HMBC) NMR experiments provides information on the chemical
environment, connectivity, and spatial relationships of atoms within the molecule.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated
solvent (e.g., CDCIs, DMSO-ds). The choice of solvent is critical to avoid interfering signals.

» Data Acquisition: The sample is placed in a high-field NMR spectrometer. A series of pulse
sequences are applied to acquire *H, 13C, and various 2D NMR spectra.

o Data Processing and Analysis: The raw data (Free Induction Decay - FID) is Fourier
transformed to generate the NMR spectra. The chemical shifts (8), coupling constants (J),
and correlations in the 2D spectra are then analyzed to piece together the molecular
structure.

13C NMR Data for Rauvoyunine C:
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The 13C NMR spectrum of Rauvoyunine C displays 32 distinct carbon signals, consistent with
the molecular formula derived from mass spectrometry. The Distortionless Enhancement by
Polarization Transfer (DEPT) experiment is crucial for distinguishing between methyl (CHs),
methylene (CHz), methine (CH), and quaternary carbons.[2]
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Carbon No. Chemical Shift (8) ppm Carbon Type
2 53.2 C

3 49.9 CH:
5 52.3 CH
6 36.1 CH2
7 53.2 C

8 133.6 C

9 117.8 CH
10 109.8 CH
11 160.1 C
12 94.8 CH
13 148.1 C
14 34.1 CH2
15 34.7 CH
16 49.9 C
17 79.8 CH
18 12.9 CHs
19 130.4 CH
20 133.6 C
21 54.6 CH:
N-CHs 43.0 CHs
11-OCHs 55.8 CHs
17-O-CO 170.8 C
17-O-CO-CHs 20.7 CHs
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7'-0-CO 165.7 C

1 125.7 C

2 129.9 CH
3 110.6 Cc

4' 152.5 C

5' 142.0 C

6' 129.9 CH
3'-OCHs 60.9 CHs
4',5'-OCHs 56.3 CHs

Data is based on the reported 3C NMR spectrum for Rauvoyunine C.[2]

IH NMR Data for Rauvoyunine C:

The *H NMR spectrum provides information about the number and types of protons in the
molecule. The chemical shifts, integration, and multiplicity (splitting patterns) of the signals are
key to assigning protons to specific positions in the structure.
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Proton Position Chemical Shift (5) Multiplicity Coupling Constant
ppm (J) Hz

9 7.29 d 8.3

10 6.26 br. s

12 6.04 br. d 8.3

19 548 q 6.7

18 1.62 d 6.7

2,6’ 6.94 s

3',4'5-OCHs 3.87 s

11-OCHs 3.45 s

N-CHs 2.64 s

17-OCOCHs 2.05 S

Data is based on the reported *H NMR spectrum for Rauvoyunine C.[2]

Structural Confirmation through 2D NMR

While 1D NMR provides foundational data, 2D NMR experiments are indispensable for
assembling the complete molecular structure.

Caption: A conceptual diagram illustrating the key 2D NMR correlations used in the structure
elucidation of Rauvoyunine C.

e COSY (Correlation Spectroscopy): Reveals proton-proton (*H-H) spin-spin coupling
networks, identifying adjacent protons.

o HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to
carbons (*H-13C one-bond correlations).

 HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and
carbons that are two or three bonds away, which is crucial for connecting different spin
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systems and identifying quaternary carbons.

The combined interpretation of these spectroscopic datasets allowed for the unambiguous
assignment of the planar structure and relative stereochemistry of Rauvoyunine C.[2]

Conclusion

The structural elucidation of Rauvoyunine C serves as a prime example of the application of
modern spectroscopic methods in natural product chemistry. The synergistic use of mass
spectrometry, infrared spectroscopy, and a suite of one- and two-dimensional NMR
experiments provides the necessary evidence to confidently determine the molecular formula,
identify functional groups, and map the intricate connectivity of a complex alkaloid. This in-
depth understanding of its chemical architecture is the foundational step for any further
investigation into its biological activity and potential as a drug lead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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